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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353

Technical Guide: Direct Red 239

This technical guide provides an in-depth overview of the physicochemical properties of Direct
Red 239, a synthetic dye. The information is intended for researchers, scientists, and
professionals in drug development who may utilize this compound in their studies.

Physicochemical Properties of Direct Red 239

Direct Red 239 is a polyazo dye used in various industrial applications, including as a colorant
for textiles, paper, and plastics.[1][2] Its utility in scientific research is less documented, but its
chemical properties are well-characterized.
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Property Value Source
Molecular Formula C41H24N6Na401554 [3114]
C41H28N6015S4+Na4 [1][2]

Molecular Weight 1060.88 g/mol [4]
1060.9 g/mol [3]

1064.92 g/mol

[1](2]

C.l. Direct Red 239, Direct

Synonyms Scarlet 6BS &8
CAS Number 28706-25-4, 60202-35-9 [1]141[5]
Appearance Red-Brown Powder [5]
Solubility Soluble in water. [5]

Experimental Protocols and Applications in

Research

While Direct Red 239 is primarily recognized for its dyeing properties in industrial settings,

detailed experimental protocols for its application in life sciences or drug development research

are not extensively available in the public domain. Its primary documented use is as a dyeing

agent for materials like cotton fabrics.[4]

Logical Relationship of Physicochemical Data

The following diagram illustrates the relationship between the fundamental properties of Direct

Red 239.
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Direct Red 239 Properties

Solubility
Water Soluble

Molecular Formula
C41H24N6Na401554

CAS Number identifies

28706-25-4 / 60202-35-9

influences . Physical Form
Red-Brown Powder

determines

Molecular Weight
~1061 g/mol

Click to download full resolution via product page

Core Properties of Direct Red 239.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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